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Compound of Interest

Compound Name: 3-Methoxybut-1-ene

Cat. No.: B3048541 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methoxybut-1-ene

Introduction
3-Methoxybut-1-ene, an unsaturated ether, presents a versatile molecular scaffold for organic

synthesis. Its unique combination of a methoxy group and a terminal double bond makes it a

valuable intermediate in the synthesis of more complex molecules, particularly in the fields of

pharmaceutical and materials science. This document provides a comprehensive overview of

the known physical and chemical properties of 3-methoxybut-1-ene, intended for researchers,

scientists, and professionals in drug development.

Physical Properties
The physical characteristics of 3-methoxybut-1-ene have been determined through various

analytical techniques. A summary of these properties is presented in the table below for clear

reference and comparison.
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Property Value

Molecular Formula C₅H₁₀O[1][2]

Molecular Weight 86.1323 g/mol [1][2]

Boiling Point 56.3 °C at 760 mmHg[1]

Density 0.762 g/cm³[1]

Refractive Index 1.388[1]

Vapor Pressure 241 mmHg at 25°C[1]

LogP (Octanol-Water Partition Coefficient) 1.20730[1]

Polar Surface Area (PSA) 9.23 Å²[1]

Chemical Properties and Reactivity
3-Methoxybut-1-ene's chemical behavior is largely dictated by the presence of the electron-

rich double bond and the adjacent methoxy group, classifying it as an enol ether. This structural

feature enhances its reactivity towards electrophiles.[3]

Key aspects of its chemical reactivity include:

Electrophilic Addition: The double bond is susceptible to attack by electrophiles. For

instance, in the presence of a Brønsted acid, protonation of the double bond is expected to

form a resonance-stabilized secondary carbocation, which can then be intercepted by a

nucleophile.[3]

Cycloaddition Reactions: As an electron-rich alkene, 3-methoxybut-1-ene is a potential

candidate for participating in cycloaddition reactions, such as the Diels-Alder reaction, where

it could act as the diene component.[3]

Precursor for Complex Molecules: Its bifunctional nature, possessing both an alkene and an

ether, makes it a useful building block for the synthesis of more elaborate molecular

architectures.[3]

Experimental Protocols
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Synthesis of 3-Methoxybut-1-ene via Catalytic
Hydroalkoxylation
A documented method for the synthesis of 3-methoxybut-1-ene involves the catalytic

hydroalkoxylation of 1,3-butadiene with methanol.[3]

Reactants: 1,3-butadiene and methanol.[3]

Catalyst: Rhodium-based catalyst, such as RhCl₃ supported on silica (RhCl₃/SiO₂).[3]

Solvent: meta-Xylene.[3]

Reaction Conditions: The reaction is typically carried out in a high-pressure reactor at a

temperature of 100°C and a pressure of 5 atm for 1 hour.[3]

Purification: The resulting 3-methoxybut-1-ene is recovered from the reaction mixture by

distillation.[3]

Determination of Physical Properties: General
Methodologies
While specific experimental details for the determination of all physical properties of 3-
methoxybut-1-ene are not extensively documented in readily available literature, standard

laboratory procedures would be employed:

Boiling Point: The boiling point can be determined by distillation at atmospheric pressure

(760 mmHg). The temperature at which the liquid and vapor phases are in equilibrium is

recorded as the boiling point.

Density: The density can be measured using a pycnometer or a digital density meter. The

mass of a known volume of the substance is determined, and the density is calculated.

Refractive Index: A refractometer is used to measure the refractive index of the liquid. This

value is a measure of how much the path of light is bent, or refracted, when it enters the

substance.
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The following diagram illustrates the synthesis of 3-methoxybut-1-ene.

Reaction Conditions
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Caption: Synthesis of 3-methoxybut-1-ene from 1,3-butadiene and methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048541#physical-and-chemical-properties-of-3-
methoxybut-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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